Cas no 7237-06-1 (Propanenitrile,3-[[1,1-diethyl-3-(tripropylsilyl)-2-propyn-1-yl]oxy]-)

• Product name: Propanenitrile,3-[[1,1-diethyl-3-(tripropylsilyl)-2-propyn-1-yl]oxy]-
• CAS No: 7237-06-1
• MF: C₂₀H₂₄O₂S₂
• MW: 360.533363342285
• CID: 574349
• PubChem ID: 5252419

Propanenitrile,3-[[1,1-diethyl-3-(tripropylsilyl)-2-propyn-1-yl]oxy]- Chemical and Physical Properties

Names and Identifiers

• Propanenitrile,3-[[1,1-diethyl-3-(tripropylsilyl)-2-propyn-1-yl]oxy]-
• 7237-06-1
• 1-[3,3-dimethyl-1-(4-methylphenyl)sulfinylbut-1-enyl]sulfinyl-4-methylbenzene
• DTXSID60413415

• Inchi： InChI=1S/C20H24O2S2/c1-15-6-10-17(11-7-15)23(21)19(14-20(3,4)5)24(22)18-12-8-16(2)9-13-18/h6-14H,1-5H3
• InChI Key： KJXCJHRAQVJZDL-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)S(=O)C(=CC(C)(C)C)S(=O)C2=CC=C(C=C2)C

Computed Properties

• Exact Mass: 360.12192
• Monoisotopic Mass: 360.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6A^2
• XLogP3: 4.9

Experimental Properties

• Density: 1.22
• Boiling Point: 592.5°C at 760 mmHg
• Flash Point: 312.2°C
• Refractive Index: 1.639
• PSA: 34.14